Cas no 901270-23-3 (5,7-dimethyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidine)

• Product Name: 5,7-dimethyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidine
• CAS No: 901270-23-3
• MF: C₁₅H₁₅N₃
• MW: 237.299702882767
• CID: 5425444
• Update Time: 2025-10-21

5,7-dimethyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 5,7-dimethyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidine
• 5,7-dimethyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidine

• Inchi： 1S/C15H15N3/c1-10-4-6-13(7-5-10)14-9-16-18-12(3)8-11(2)17-15(14)18/h4-9H,1-3H3
• InChI Key： MOLIXFTXVIAWBX-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=C(C)C=C3)C=NN1C(C)=CC(C)=N2

Additional information on 5,7-dimethyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidine

Comprehensive Overview of 5,7-dimethyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidine (CAS No. 901270-23-3)

5,7-dimethyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidine (CAS No. 901270-23-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This pyrazolo[1,5-a]pyrimidine derivative is characterized by its unique molecular structure, which includes a dimethyl substitution at positions 5 and 7, and a 4-methylphenyl group at position 3. These structural features contribute to its potential applications in drug discovery and organic electronics.

The compound's CAS number 901270-23-3 is a critical identifier for researchers and regulatory bodies, ensuring precise tracking in chemical databases. Recent studies highlight its role as a kinase inhibitor scaffold, with potential applications in targeting diseases such as cancer and inflammatory disorders. The pyrazolo[1,5-a]pyrimidine core is known for its ability to modulate protein-protein interactions, making it a valuable tool in medicinal chemistry.

In the context of AI-driven drug discovery, 5,7-dimethyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidine has been explored using computational models to predict its binding affinity and pharmacokinetic properties. This aligns with the growing trend of integrating machine learning into chemical research, a topic frequently searched by professionals in the field. Its lipophilicity and hydrogen-bonding capacity are often discussed in forums and publications, reflecting user interest in structure-activity relationships (SAR).

From a synthetic perspective, the compound's preparation involves multistep organic synthesis, including cyclization and functional group transformations. Researchers have optimized routes to improve yield and purity, addressing common challenges in heterocyclic chemistry. The 4-methylphenyl moiety, in particular, enhances stability and influences the compound's electronic properties, a feature relevant to optoelectronic materials development.

Environmental and green chemistry considerations are also pertinent to 901270-23-3. Sustainable synthesis methods, such as catalysis and solvent-free reactions, are increasingly applied to reduce waste and energy consumption. This resonates with the broader scientific community's focus on eco-friendly practices, a frequently searched topic in academic and industrial circles.

In summary, 5,7-dimethyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidine (CAS No. 901270-23-3) exemplifies the intersection of pharmaceutical innovation and materials science. Its versatility and relevance to contemporary research themes ensure its continued prominence in scientific literature and applications.